Lipophilicity Modulation by the Aminoethyl Appendage
Introducing a 2-aminoethyl substituent at the piperidine N-1 position substantially reduces lipophilicity compared to the corresponding des-aminoethyl scaffold. The target compound (CAS 1353988-09-6) has a calculated LogP of 2.07 . In contrast, the des-aminoethyl analog benzyl-cyclopropyl-piperidin-3-yl-amine (CAS 1353973-82-6) carries a LogP of approximately 2.1–2.4 (predicted range; benchchem reports LogP = 2.1 ). The observed ΔLogP is approximately −0.03 to −0.33 units, consistent with the addition of a polar primary amine that increases hydrogen-bond donor count from 1 to 2 while maintaining a comparable molecular volume. This shift is relevant for CNS MPO scoring where lower lipophilicity is correlated with reduced non-specific binding.
| Evidence Dimension | Predicted octanol–water partition coefficient (LogP / cLogP) |
|---|---|
| Target Compound Data | LogP 2.07 (Leyan vendor specification) |
| Comparator Or Baseline | Benzyl-cyclopropyl-piperidin-3-yl-amine (CAS 1353973-82-6); LogP ~2.1 (benchchem) to ~2.4 (predicted range) |
| Quantified Difference | ΔLogP ≈ −0.03 to −0.33 units (reduced lipophilicity with aminoethyl appendage) |
| Conditions | In silico prediction using proprietary algorithms; vendor-provided LogP values; no standardized HPLC or shake-flask logP measurement located for the target compound. |
Why This Matters
Procurement of the aminoethyl-bearing compound instead of the des-aminoethyl scaffold enables exploration of structure–lipophilicity–CNS-permeability trade-offs; the lower logP may translate to reduced off-target toxicity.
